Cas no 40492-92-0 (3-(2-Phenoxyphenyl)propanoic acid)

• Product Name: 3-(2-Phenoxyphenyl)propanoic acid
• CAS No: 40492-92-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD05663814
• CID: 1035072
• PubChem ID: 2764436
• Update Time: 2025-11-02

3-(2-Phenoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Phenoxyphenyl)propanoic acid
• 2-phenoxyBenzenepropanoic acid
• 3-(2-Phenoxyphenyl)propionic acid
• 3-(2-phenoxy-phenyl)-propionic acid
• 3-(2-phenyloxyphenyl)propionic acid
• AC1MC9SX
• CTK4I3177
• phenoxyphenylpropanoicacid
• SBB017823
• SureCN3503975
• AKOS005071298
• F79739
• DQZITUPTGXSTQM-UHFFFAOYSA-N
• J-510548
• 40492-92-0
• CS-0327424
• DTXSID60377447
• A873322
• 8X-0704
• SCHEMBL3503975
• 3-(2-Phenoxyphenyl)propanoicacid
• DB-070017
• MFCD05663814

• MDL： MFCD05663814
• Inchi： 1S/C15H14O3/c16-15(17)11-10-12-6-4-5-9-14(12)18-13-7-2-1-3-8-13/h1-9H,10-11H2,(H,16,17)
• InChI Key： DQZITUPTGXSTQM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1CCC(=O)O

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 57-60°C

3-(2-Phenoxyphenyl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(2-Phenoxyphenyl)propanoic acid

3-(2-Phenoxyphenyl)propanoic Acid (CAS 40492-92-0): Properties, Applications, and Market Insights

3-(2-Phenoxyphenyl)propanoic acid (CAS 40492-92-0) is an organic compound with significant importance in pharmaceutical and chemical research. This aromatic carboxylic acid, characterized by its phenoxy-phenyl structure, has garnered attention for its versatile applications and unique chemical properties. With the growing interest in specialty chemicals and pharmaceutical intermediates, understanding this compound's role is essential for researchers and industry professionals.

The molecular formula of 3-(2-phenoxyphenyl)propionic acid is C15H14O3, and it typically appears as a white to off-white crystalline powder. Its melting point ranges between 80-85°C, and it exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). The compound's carboxylic acid functional group makes it a valuable building block in organic synthesis, particularly for creating esters, amides, and other derivatives.

In pharmaceutical applications, 3-(2-Phenoxyphenyl)propanoic acid serves as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). Recent studies highlight its potential in developing novel pain management medications, aligning with current healthcare trends focusing on alternative pain relief solutions. Researchers are particularly interested in its structural similarity to known NSAID precursors, which may lead to improved drug formulations with fewer side effects.

The compound's aromatic structure also makes it valuable in material science applications. It's being explored as a monomer for specialty polymers with enhanced thermal stability, relevant to industries seeking high-performance materials for electronics and coatings. With the increasing demand for sustainable chemicals, there's growing research into eco-friendly synthesis methods for this compound, addressing current environmental concerns in chemical manufacturing.

Market analysis shows steady growth in demand for 3-(2-phenoxyphenyl)propionic acid, particularly from the Asia-Pacific pharmaceutical sector. The compound's price stability and reliable supply chain make it attractive for manufacturers. Quality standards typically require ≥98% purity for research applications, with HPLC and NMR being standard analytical methods for verification. Proper storage conditions (room temperature in airtight containers) ensure long-term stability.

From a regulatory perspective, 3-(2-Phenoxyphenyl)propanoic acid is not classified as hazardous under major chemical safety guidelines. However, standard laboratory precautions should be followed when handling. The compound's safety profile contributes to its widespread use in academic and industrial settings, particularly in medicinal chemistry programs investigating new bioactive molecules.

Recent patent literature reveals innovative applications of CAS 40492-92-0 in drug delivery systems and polymer chemistry. These developments align with current trends in targeted therapeutics and smart materials, making the compound increasingly relevant to cutting-edge research. Analytical challenges in characterizing this compound, particularly in complex mixtures, have led to advancements in chromatographic techniques and mass spectrometry methods.

For researchers considering 3-(2-phenoxyphenyl)propanoic acid synthesis, various routes exist including Friedel-Crafts acylation followed by reduction. The choice of synthetic pathway depends on desired purity, scale, and environmental considerations. Recent green chemistry approaches have focused on catalytic methods that reduce waste generation, responding to industry demands for sustainable chemical processes.

The future outlook for 3-(2-Phenoxyphenyl)propanoic acid appears promising, with potential expansions into agrochemical applications and advanced material science. As analytical techniques improve, new derivatives and formulations may emerge, further broadening this compound's utility. Ongoing research into its biological activity may uncover additional pharmaceutical applications, particularly in inflammation-related disorders.

For quality assurance, reputable suppliers provide comprehensive analytical data including HPLC chromatograms and spectroscopic analysis (IR, NMR) with each batch. Researchers should verify these certificates when sourcing the compound for sensitive applications. Proper documentation is particularly important for pharmaceutical development projects requiring stringent regulatory compliance.

In conclusion, 3-(2-Phenoxyphenyl)propanoic acid (CAS 40492-92-0) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and synthetic versatility continue to make it valuable in pharmaceutical development, material science, and chemical research. As scientific understanding advances and industrial needs evolve, this compound is likely to maintain its relevance in specialty chemical markets worldwide.